
A Comprehensive Analysis of 1-Chloroethanol:
Molecular Weight and Formula

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 1-Chloroethanol

Cat. No.: B3344066 Get Quote

This technical guide provides a detailed overview of the fundamental chemical properties of 1-
Chloroethanol, specifically focusing on its molecular weight and chemical formula. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Identity and Molecular Formula
1-Chloroethanol, identified by the CAS Number 594-01-4, is a halogenated alcohol.[1][2][3][4]

[5] Its chemical structure consists of a two-carbon ethanol backbone with a chlorine atom

attached to the first carbon atom.

The molecular formula for 1-Chloroethanol is C2H5ClO.[1][2][3][4][5][6] This formula indicates

that each molecule of 1-Chloroethanol is composed of:

Two Carbon (C) atoms

Five Hydrogen (H) atoms

One Chlorine (Cl) atom

One Oxygen (O) atom
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

Based on its molecular formula, the molecular weight of 1-Chloroethanol is 80.51 g/mol .[1][2]

[3][4][5][6]

The table below summarizes the key identifiers and quantitative data for 1-Chloroethanol.

Parameter Value

Chemical Name 1-Chloroethanol

CAS Number 594-01-4

Molecular Formula C2H5ClO

Molecular Weight 80.51 g/mol

Experimental Determination of Molecular Weight
The molecular weight of 1-Chloroethanol can be experimentally determined using several

analytical techniques. A standard and highly accurate method is Mass Spectrometry (MS).

Experimental Protocol: Mass Spectrometry

Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion of 1-
Chloroethanol, which corresponds to its molecular weight.

Instrumentation: A mass spectrometer, typically with an electron ionization (EI) source.

Methodology:

Sample Introduction: A small, pure sample of 1-Chloroethanol is introduced into the mass

spectrometer's ionization source.

Ionization: The sample is bombarded with a high-energy electron beam. This process,

known as electron ionization, removes an electron from the 1-Chloroethanol molecule,

forming a positively charged molecular ion (M+•).

Acceleration: The newly formed ions are accelerated by an electric field into the mass

analyzer.
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Deflection: In the mass analyzer, the ions are subjected to a magnetic field, which deflects

them based on their mass-to-charge ratio. Lighter ions are deflected more than heavier

ions.

Detection: A detector measures the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular

ion. For 1-Chloroethanol, this peak would be observed at an m/z value of approximately

80.51. The spectrum will also display peaks for isotopes of chlorine (³⁵Cl and ³⁷Cl), resulting

in characteristic M+ and M+2 peaks.

Visualization of Molecular Composition
The following diagram illustrates the elemental composition of 1-Chloroethanol and its

contribution to the overall molecular weight.

Elemental composition and molecular weight of 1-Chloroethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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